Cas no 129700-38-5 (1,3-Propanedione, 1-phenyl-3-[4-(trifluoromethyl)phenyl]-)

1,3-Propanedione, 1-phenyl-3-[4-(trifluoromethyl)phenyl]- structure
129700-38-5 structure
Product Name:1,3-Propanedione, 1-phenyl-3-[4-(trifluoromethyl)phenyl]-
CAS No:129700-38-5
MF:C16H11F3O2
MW:292.252555131912
CID:1224838
PubChem ID:43321265
Update Time:2025-04-20

1,3-Propanedione, 1-phenyl-3-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanedione, 1-phenyl-3-[4-(trifluoromethyl)phenyl]-
    • 1-phenyl-3-[4-(trifluoromethyl)phenyl]propane-1,3-dione
    • SCHEMBL22130998
    • KQACGQITPWZNMG-UHFFFAOYSA-N
    • DTXSID40655831
    • 129700-38-5
    • Inchi: 1S/C16H11F3O2/c17-16(18,19)13-8-6-12(7-9-13)15(21)10-14(20)11-4-2-1-3-5-11/h1-9H,10H2
    • InChI Key: KQACGQITPWZNMG-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(CC(C1C=CC=CC=1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 292.07113
  • Monoisotopic Mass: 292.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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